Cas no 1804156-76-0 (1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one
• CAS No: 1804156-76-0
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4973075
• Update Time: 2025-06-12

1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO4/c1-3-17-10-5-4-8(13(15)16)6-9(10)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： HNNZYSJAROQOCK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1804156-76-0 and Product Name: 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one

The compound identified by the CAS number 1804156-76-0 and the product name 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one represents a significant molecule in the realm of organic synthesis and pharmaceutical research. This compound, featuring a unique structural arrangement of bromine, ethoxy, and nitro substituents on a propanone backbone, has garnered attention due to its potential applications in medicinal chemistry and material science. The precise arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the exploration of heterocyclic compounds and their derivatives has been a focal point in pharmaceutical development. The presence of both nitro and ethoxy groups in 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one suggests a high degree of reactivity, which can be leveraged to develop novel therapeutic agents. Specifically, the nitro group can undergo reduction to form an amine, while the ethoxy group can participate in various nucleophilic substitution reactions. This versatility makes the compound a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been increasingly interested in developing small-molecule inhibitors targeting various disease pathways. The structural motif present in 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one aligns well with this goal, as it can serve as a scaffold for designing molecules with specific biological activities. For instance, modifications at the bromine substituent could lead to the development of compounds with enhanced binding affinity to biological targets.

Recent advancements in computational chemistry have also facilitated the study of such compounds. Molecular modeling techniques allow researchers to predict the behavior of 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one in various reaction conditions, thereby optimizing synthetic routes and minimizing trial-and-error experimentation. These computational tools have been instrumental in identifying novel derivatives with improved properties.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality, meaning they can interact with multiple biological targets simultaneously. The unique combination of functional groups in 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one makes it a candidate for such applications. For example, derivatives of this compound could be designed to inhibit both enzyme activity and receptor binding, providing a more comprehensive therapeutic approach.

In addition to its pharmaceutical applications, this compound has potential uses in material science. The presence of bromine and nitro groups can influence its electronic properties, making it suitable for applications in organic electronics or as a precursor for conductive polymers. Researchers are exploring how variations in its structure can enhance its performance in these areas.

The synthesis of 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one itself is an intricate process that requires careful optimization. The bromination step must be carefully controlled to avoid unwanted side reactions, while the nitration and ethylation steps need to be performed under conditions that ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for both research and commercial applications.

As our understanding of biological systems continues to grow, so does the demand for specialized chemical tools to study them. Compounds like 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one play a crucial role in this endeavor by serving as building blocks for more complex molecules. Their ability to interact with biological targets makes them invaluable for drug discovery and biochemical research.

The future directions for research involving this compound are vast and varied. One area of interest is the exploration of its derivatives to enhance its pharmacological properties. By modifying specific functional groups, researchers aim to develop molecules with improved efficacy, selectivity, and safety profiles. Additionally, studying how different substituents affect the compound's behavior can provide insights into general principles governing molecular interactions.

In conclusion, 1-Bromo-1-(2-ethoxy-5-nitrophenyl)propan-2-one (CAS No. 1804156-76-0) is a versatile and promising compound with significant potential in pharmaceuticals and material science. Its unique structural features make it an excellent candidate for further development, offering opportunities for innovation across multiple disciplines.